1-(2-Cyclopentylthiazol-5-yl)ethanone

• Molecular Formula: C10H13NOS
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 1-(2-cyclopentyl-1,3-thiazol-5-yl)ethanone
• InChI: InChI=1S/C10H13NOS/c1-7(12)9-6-11-10(13-9)8-4-2-3-5-8/h6,8H,2-5H2,1H3
• InChI Key: SVJLVEYJCYXOBE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN=C(S1)C2CCCC2

Description

1-(2-Cyclopentylthiazol-5-yl)ethanone is a thiazole-derived compound characterized by a cyclopentyl substituent at the 2-position of the thiazole ring and an acetyl group (ethanone) at the 5-position. For instance, substituents on the thiazole ring significantly influence electronic distribution, solubility, and intermolecular interactions .

Preparation Methods

The synthesis of 1-(2-Cyclopentylthiazol-5-yl)ethanone typically involves the reaction of 2-bromo-1-(2-cyclopentylthiazol-5-yl)ethanone with thiourea under specific conditions. The reaction is carried out in an organic solvent such as ethanol, and the mixture is heated to reflux for several hours. The product is then purified using standard techniques such as recrystallization or column chromatography .

Industrial production methods for thiazole derivatives often involve similar synthetic routes but are optimized for large-scale production. This may include the use of continuous flow reactors and automated purification systems to increase efficiency and yield .

Chemical Reactions Analysis

1-(2-Cyclopentylthiazol-5-yl)ethanone undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction of 1-(2-Cyclopentylthiazol-5-yl)ethanone can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride, leading to the formation of thiazolidines.

Substitution: The thiazole ring in the compound is reactive towards nucleophilic substitution reactions.

Scientific Research Applications

Chemistry: The compound is used as a building block in the synthesis of more complex thiazole derivatives, which are of interest for their unique chemical properties.

Biology: Thiazole derivatives, including 1-(2-Cyclopentylthiazol-5-yl)ethanone, have shown promise as antimicrobial and antifungal agents.

Industry: Thiazole derivatives are used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(2-Cyclopentylthiazol-5-yl)ethanone involves its interaction with specific molecular targets and pathways within biological systems. The compound can modulate the activity of enzymes and receptors, leading to various physiological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, making it a potential anticancer agent .

Comparison with Similar Compounds

Table 1: Key Structural Features and Molecular Properties

Compound Name	Molecular Formula	Molecular Weight	Substituents (Thiazole Positions)	Key Properties/Applications
1-(2-Cyclopentylthiazol-5-yl)ethanone*	C₁₀H₁₃NOS	211.29	2-Cyclopentyl, 5-acetyl	High lipophilicity; potential kinase inhibition
1-(2-Cyclopropylamino-4-methyl-thiazol-5-yl)ethanone	C₉H₁₂N₂OS	196.27	2-Cyclopropylamino, 4-methyl, 5-acetyl	Enhanced solubility due to amino group
1-(2-Chloro-4-methylthiazol-5-yl)ethanone	C₆H₆ClNOS	179.62	2-Chloro, 4-methyl, 5-acetyl	Electron-withdrawing Cl increases reactivity
1-(2-((4-Trifluoromethyl)phenyl)amino)thiazol-5-yl)ethanone	C₁₂H₁₀F₃N₂OS	296.28	2-(4-Trifluoromethylphenyl)amino, 5-acetyl	Metabolic stability; antimicrobial activity
1-(2-Amino-4-methylthiazol-5-yl)ethanone	C₆H₈N₂OS	156.20	2-Amino, 4-methyl, 5-acetyl	Polar; used in heterocyclic synthesis
2-Acetylthiazole (1-(2-thiazolyl)ethanone)	C₅H₅NOS	127.16	2-Acetyl	Flavoring agent; simpler reactivity profile

Electronic and Reactivity Trends

• Electron-Donating Groups: The cyclopentyl group in the target compound is moderately electron-donating, stabilizing the thiazole ring via inductive effects. This contrasts with the strongly electron-withdrawing chloro group in 1-(2-chloro-4-methylthiazol-5-yl)ethanone, which increases susceptibility to nucleophilic substitution .
• Amino vs. Cycloalkyl Substituents: The amino group in 1-(2-amino-4-methylthiazol-5-yl)ethanone enhances solubility in polar solvents, whereas the cyclopentyl group in the target compound favors lipid environments, suggesting divergent biological targeting .
• Aromatic vs.

Biological Activity

1-(2-Cyclopentylthiazol-5-yl)ethanone is a compound of interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including antimicrobial, cytotoxic, and other relevant pharmacological effects, supported by data tables and case studies.

Chemical Structure and Properties

1-(2-Cyclopentylthiazol-5-yl)ethanone features a thiazole ring, which is known for its diverse biological activities. The presence of the cyclopentyl group may influence its lipophilicity and interaction with biological targets.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of thiazole derivatives. While specific data on 1-(2-Cyclopentylthiazol-5-yl)ethanone is limited, related compounds exhibit significant activity against various bacterial strains.

Table 1: Antimicrobial Activity of Thiazole Derivatives

Compound	MIC (µg/mL)	MBC (µg/mL)	Target Bacteria
1-(2-Cyclopentylthiazol-5-yl)ethanone	TBD	TBD	TBD
Nitrofurantoin	3.91	15.62	Staphylococcus spp.
Other Thiazole Derivative	62.5–500	125 to >2000	Enterobacterales family

Note: TBD indicates that specific values for 1-(2-Cyclopentylthiazol-5-yl)ethanone are yet to be determined in the literature.

Cytotoxicity Studies

Cytotoxicity assessments are crucial in evaluating the safety profile of new compounds. For thiazole derivatives, studies have shown varying degrees of cytotoxicity against different cell lines.

Table 2: Cytotoxicity of Thiazole Derivatives

Dose (µM)	Compound A (24h)	Compound B (24h)	1-(2-Cyclopentylthiazol-5-yl)ethanone (24h)
200	75%	69%	TBD
100	84%	57%	TBD
50	81%	63%	TBD
25	84%	60%	TBD

Values represent cell viability percentages relative to control.

The mechanism by which thiazole derivatives exert their biological effects often involves the inhibition of key enzymes or disruption of cellular processes. For instance, some thiazoles have been shown to inhibit bacterial cell wall synthesis or interfere with nucleic acid metabolism.

Case Studies

Case Study: Antimicrobial Efficacy

A recent investigation into the antimicrobial efficacy of thiazole derivatives included a series of in vitro tests against Gram-positive and Gram-negative bacteria. The study found that certain derivatives exhibited potent bactericidal activity comparable to established antibiotics like nitrofurantoin.

Findings:

• Compound E showed an MIC of 3.91 µg/mL against Staphylococcus aureus.
• Compound F displayed significant activity against E. coli with an MIC ranging from 62.5 to >2000 µg/mL.

These findings suggest that modifications to the thiazole structure can enhance antimicrobial potency, warranting further exploration into compounds like 1-(2-Cyclopentylthiazol-5-yl)ethanone.